Cas no 1566565-53-4 (N-(hex-5-en-2-yl)-2-methylpyridin-3-amine)

• Product Name: N-(hex-5-en-2-yl)-2-methylpyridin-3-amine
• CAS No: 1566565-53-4
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5190854
• PubChem ID: 75525522
• Update Time: 2025-05-20

N-(hex-5-en-2-yl)-2-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 2-methyl-N-(1-methyl-4-penten-1-yl)-
• N-(hex-5-en-2-yl)-2-methylpyridin-3-amine

• Inchi： 1S/C12H18N2/c1-4-5-7-10(2)14-12-8-6-9-13-11(12)3/h4,6,8-10,14H,1,5,7H2,2-3H3
• InChI Key： FHNKMWXIJDVEIZ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC=C1NC(C)CCC=C

Additional information on N-(hex-5-en-2-yl)-2-methylpyridin-3-amine

Recent Advances in the Study of N-(hex-5-en-2-yl)-2-methylpyridin-3-amine (CAS: 1566565-53-4)

N-(hex-5-en-2-yl)-2-methylpyridin-3-amine (CAS: 1566565-53-4) is a chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its therapeutic potential.

The synthesis of N-(hex-5-en-2-yl)-2-methylpyridin-3-amine has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route, starting from commercially available precursors, and achieved a high degree of stereochemical control. The compound's structure was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its identity and purity for subsequent biological evaluations.

In terms of biological activity, N-(hex-5-en-2-yl)-2-methylpyridin-3-amine has shown promising results in preclinical studies. A recent investigation published in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on a specific kinase target implicated in inflammatory diseases. The compound exhibited nanomolar potency and good selectivity against a panel of related kinases, suggesting its potential as a lead compound for further optimization. Molecular docking studies further elucidated its binding mode, providing a structural basis for its activity.

Another significant development is the exploration of N-(hex-5-en-2-yl)-2-methylpyridin-3-amine as a versatile intermediate in the synthesis of more complex molecules. A 2024 study in Chemical Communications highlighted its use in click chemistry reactions, where its terminal alkene functionality was exploited for the construction of diverse chemical libraries. This approach has opened new avenues for the discovery of novel bioactive compounds with potential applications in oncology and infectious diseases.

Despite these advancements, challenges remain in the development of N-(hex-5-en-2-yl)-2-methylpyridin-3-amine as a therapeutic agent. Pharmacokinetic studies have indicated moderate metabolic stability and solubility issues, which may limit its bioavailability. Ongoing research is focused on structural modifications to address these limitations while retaining its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(hex-5-en-2-yl)-2-methylpyridin-3-amine (CAS: 1566565-53-4) represents a promising scaffold in medicinal chemistry, with demonstrated biological activity and synthetic versatility. Continued research into its mechanism of action and optimization of its pharmacological properties will be crucial for its future development. The compound's potential as a therapeutic agent or a building block for drug discovery underscores the importance of interdisciplinary collaboration in advancing chemical biology and pharmaceutical sciences.